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Compound of Interest

Compound Name: Boc-asp(ome)-oh.dcha

Cat. No.: B15196786

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents like Boc-Asp(OMe)-OH DCHA (Boc-L-aspartic acid 4-methyl
ester dicyclohexylamine salt) is a critical component of laboratory safety and environmental
responsibility. This guide provides essential, immediate safety and logistical information for the
proper disposal of this compound.

Core Compound Information:

Property Value
CAS Number 59768-74-0
Molecular Formula C10H17NO7 - C12H23N

Boc-L-aspartic acid 4-methyl ester
Synonyms ) ]
dicyclohexylammonium salt

Hazard Profile and Safety Precautions

Boc-Asp(OMe)-OH DCHA is classified as a combustible solid. Of significant note is its Water
Hazard Class 3 (WGK 3), indicating it is severely hazardous to water. Therefore, it is imperative
that this compound is not disposed of down the drain or in regular waste streams.[1][2]

Personal Protective Equipment (PPE) is mandatory when handling this compound. This
includes:

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15196786?utm_src=pdf-interest
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Flammable-Solids_SOP_Template.docx
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15196786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Eye protection (safety goggles or face shield)

Protective gloves

A lab coat

A dust mask or respirator (type N95 or equivalent) to avoid inhalation of dust particles.[3]

Step-by-Step Disposal Protocol

Disposal of Boc-Asp(OMe)-OH DCHA must be carried out in accordance with federal, state,
and local environmental control regulations.[3] The following is a general procedural guide
based on best practices for flammable and water-hazardous solids.

1. Waste Collection and Storage:

o Designated Waste Container: Use a clearly labeled, sealable container for the collection of
solid Boc-Asp(OMe)-OH DCHA waste. The container should be made of a compatible
material (e.g., high-density polyethylene - HDPE).

e Labeling: The waste container must be labeled as "Hazardous Waste" and clearly identify the
contents, including the full chemical name: "Boc-Asp(OMe)-OH DCHA". The label should
also indicate the associated hazards (e.g., "Combustible Solid," "Water Hazard").

e Segregation: Store the waste container separately from incompatible materials, particularly
strong oxidizing agents.[4]

e Accumulation Area: Keep the waste container in a designated satellite accumulation area
within the laboratory. This area should be away from heat sources and ignition points.

2. Handling Spills:

» Small Spills: In the event of a small spill, carefully sweep up the solid material using spark-
resistant tools to avoid generating dust.[1] Place the collected material into the designated
hazardous waste container.

» Large Spills: For larger spills, evacuate the area and contact your institution's Environmental
Health and Safety (EHS) department immediately.
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3. Final Disposal:

¢ Licensed Waste Hauler: The final disposal of Boc-Asp(OMe)-OH DCHA must be handled by
a licensed hazardous waste disposal company. Do not attempt to dispose of this chemical
through standard laboratory or municipal waste channels.

« Institutional Procedures: Follow your institution's specific procedures for arranging a
hazardous waste pickup. This typically involves submitting a request to the EHS office.

Disposal Workflow

Disposal Workflow for Boc-Asp(OMe)-OH DCHA

Step 1: Collection
- Use designated, labeled container

- Segregate from incompatibles

Secure Storage

Step 2: Storage
- Store in satellite accumulation area
- Keep sealed and away from heat

During Use

Step 3: Spill Management
- Small spills: sweep into waste container
- Large spills: contact EHS

cheduled Pickup

inal Disposition

Step 4: Final Disposal

- Arrange pickup with EHS
- Transfer to licensed waste hauler
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Caption: A flowchart illustrating the key stages for the safe disposal of Boc-Asp(OMe)-OH
DCHA.

This guide provides a foundational procedure for the safe disposal of Boc-Asp(OMe)-OH
DCHA. Always consult your institution's specific safety protocols and the material's Safety Data
Sheet (SDS) for the most comprehensive guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]

e 2. Hazardous Waste and Disposal - American Chemical Society [acs.org]
e 3. peptide.com [peptide.com]

e 4. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [Proper Disposal of Boc-Asp(OMe)-OH DCHA: A Step-
by-Step Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15196786#boc-asp-ome-oh-dcha-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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